Pyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
Pyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
1666113-04-7
VCID:
VC0152830
InChI:
InChI=1S/C7H8O3S.C5H8N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-5-2-1-3-7-5/h2-5H,1H3,(H,8,9,10);5,7H,1-3H2
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C1CC(NC1)C#N
Molecular Formula:
C12H16N2O3S
Molecular Weight:
268.33 g/mol
Pyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
CAS No.: 1666113-04-7
Reference Standards
VCID: VC0152830
Molecular Formula: C12H16N2O3S
Molecular Weight: 268.33 g/mol
| CAS No. | 1666113-04-7 |
|---|---|
| Product Name | Pyrrolidine-2-carbonitrile 4-methylbenzenesulfonate |
| Molecular Formula | C12H16N2O3S |
| Molecular Weight | 268.33 g/mol |
| IUPAC Name | 4-methylbenzenesulfonic acid;pyrrolidine-2-carbonitrile |
| Standard InChI | InChI=1S/C7H8O3S.C5H8N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-5-2-1-3-7-5/h2-5H,1H3,(H,8,9,10);5,7H,1-3H2 |
| Standard InChIKey | ZILVRYHBTINJDJ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1CC(NC1)C#N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1CC(NC1)C#N |
| PubChem Compound | 18446076 |
| Last Modified | Nov 11 2021 |
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